Cas no 5228-09-1 (4-[(naphthalen-2-ylsulfonyl)amino]phenyl benzoate)

• Product name: 4-[(naphthalen-2-ylsulfonyl)amino]phenyl benzoate
• CAS No: 5228-09-1
• MF: C₂₃H₁₇NO₄S
• MW: 403.45038485527
• CID: 1576832
• PubChem ID: 1381615

4-[(naphthalen-2-ylsulfonyl)amino]phenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 4-[(naphthalen-2-ylsulfonyl)amino]phenyl benzoate
• SR-01000400016
• 4-(NAPHTHALENE-2-SULFONAMIDO)PHENYL BENZOATE
• [4-(naphthalen-2-ylsulfonylamino)phenyl] benzoate
• SR-01000400016-1
• 5228-09-1
• Oprea1_637724
• AKOS001572847
• EU-0034746
• 301336-65-2
• DTXSID80362517
• MFCD00567866
• Oprea1_336216

• Inchi： InChI=1S/C23H17NO4S/c25-23(18-7-2-1-3-8-18)28-21-13-11-20(12-14-21)24-29(26,27)22-15-10-17-6-4-5-9-19(17)16-22/h1-16,24H
• InChI Key： LUPWZLAVQUPVGL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3

Computed Properties

• Exact Mass: 403.08791
• Monoisotopic Mass: 403.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 604.4°C at 760 mmHg
• Flash Point: 319.3°C
• Refractive Index: 1.686
• PSA: 72.47